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Compound of Interest

1-(Bromomethyl)-3-
Compound Name:

cyclopropylbenzene
CAS No.: 1260850-05-2
Cat. No.: B1524645

Get Quote

Executive Technical Summary

3-(Cyclopropyl)benzyl bromide is a high-value intermediate used primarily in medicinal
chemistry for introducing the cyclopropyl pharmacophore—a moiety critical for enhancing
metabolic stability and potency in drug candidates.

However, this compound presents a dual-hazard profile:

e Lachrymator: It is a potent alkylator of sensory nerve endings (TRPAL channels), causing
immediate, debilitating eye and respiratory distress.

o Corrosive Electrophile: The benzylic carbon is highly susceptible to nucleophilic attack (
), making it corrosive to tissue and reactive toward moisture.

Critical Warning: Do not treat this simply as a "halogenated solvent.” Standard nitrile gloves
provide insufficient protection against prolonged exposure. This guide outlines the specific
containment, neutralization, and emergency protocols required for safe manipulation.
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Chemical Identity & Physicochemical Profile[1][2][3]

Parameter

Data / Description

Chemical Name

3-(Cyclopropyl)benzyl bromide

Synonyms

1-(Bromomethyl)-3-cyclopropylbenzene;

-Bromo-3-cyclopropyltoluene

CAS Number

Not widely indexed (Reference Analog: 2-isomer
is 1260801-90-8)

Molecular Formula

Molecular Weight

211.10 g/mol

Physical State

Liquid (Oil) or Low-Melting Solid (isomer
dependent)

Solubility

Soluble in DCM, THF, EtOAc; Reacts/Insoluble

in Water

Reactivity

High electrophilicity at benzylic position;
Cyclopropyl ring strain (~27.5 kcal/mol)

Note on CAS: As the meta-isomer is often a custom synthesis product, specific physical data

(MP/BP) may vary by batch. Treat all isomers (ortho/meta/para) with the identical high-hazard

protocols described below.

Hazard Identification & Toxicology (The "Why")
The Lachrymatory Mechanism (TRPA1 Activation)

Unlike simple irritants, benzyl bromides function as chemical weapons at the molecular level.

They do not just "irritate”; they covalently modify proteins.
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» Target: The TRPAL (Transient Receptor Potential Ankyrin 1) ion channel on sensory nerve
endings.

e Mechanism: The benzylic carbon acts as a "soft" electrophile. It alkylates the thiol (-SH)
groups of cysteine residues within the TRPA1 channel.

» Result: This covalent modification locks the channel open, causing a massive influx of

ions, which the brain interprets as burning pain.

Genotoxicity Potential
As a primary alkylating agent, this compound can theoretically alkylate DNA bases (guanine
position). While the cyclopropyl group adds steric bulk, the benzylic bromide remains a

potential mutagen.

3-(Cyclopropyl) .1s
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TRPAL1 Channel
(Cysteine -SH)

Figure 1: Molecular Mechanism of Lachrymatory Action (TRPA1 Alkylation)

Click to download full resolution via product page

Engineering Controls & Personal Protective
Equipment (PPE)[2][4]
The "Double-Glove" Protocol

Standard 4-mil nitrile gloves are permeable to benzyl halides within minutes.
e Inner Layer: 4-mil Nitrile (for dexterity).

e Outer Layer:Silver Shield® (Laminate) or Viton®.
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o Why? Laminate films provide >4 hours of breakthrough protection against aromatic
halides.

o Technique: Tape the outer glove cuff to the lab coat to prevent vapor creep.

Ventilation Requirements

e Primary: Chemical Fume Hood (Face velocity: 100 fpm).

o Secondary: All weighing must occur inside the hood. If the balance is external, use a
secondary containment vessel (e.g., a tared vial inside a jar) for transport.

Emergency Response: Spill Neutralization

Do not use water alone. Water reacts slowly with benzyl bromides, generating Hydrogen
Bromide (HBr) gas, which exacerbates the hazard.

The Thiosulfate Quench Protocol

The most effective way to destroy the lachrymator is to convert the electrophilic bromide into a
water-soluble, non-volatile thiosulfate salt (Bunte salt).

Reagent: 10% Sodium Thiosulfate (

) + 2% Sodium Carbonate (
) solution.

Reaction Logic:
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Spill Detected

(Lachrymatory Fumes)

1. Evacuate & Isolate
(Close Hood Sash)

2. Don Silver Shield Gloves

& Respirator (OV/AG)

3. Cover with Absorbent Pads
Soaked in 10% Thiosulfate

:

4. Wait 15-30 Minutes
(Allow Sn2 Reaction)

5. Collect as Chemical Waste

(Non-Lachrymatory)

Figure 2: Chemical Neutralization Workflow for Benzyl Bromide Spills

Click to download full resolution via product page

First Aid

¢ Eyes: Flush for 15 minutes immediately.[1][2][3] Do not wait for pain to subside (the
alkylation is ongoing).

« Skin: Wash with soap and water.[2][3][4] Do not use alcohol (this enhances skin absorption).

« Inhalation: Move to fresh air. If breathing is difficult, 100% oxygen may be required (medical
professionals only).
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Storage & Stability
Cyclopropyl Sensitivity

The cyclopropyl ring possesses significant ring strain (~27.5 kcal/mol). While generally stable, it
can open under strong acid catalysis.

o Storage Condition:

(Refrigerated).

o Atmosphere: Store under Argon or Nitrogen.

o Reason: Oxygen promotes radical decomposition; Moisture hydrolyzes the bromide to
HBr, which can then attack the cyclopropyl ring.

Incompatibilities

e Strong Bases: Cause elimination to the styrene derivative.
o Amines: Rapid exothermic alkylation.

o Moisture: Hydrolysis to 3-(cyclopropyl)benzyl alcohol + HBr.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
o 2. westliberty.edu [westliberty.edu]

¢ 3. msds.nipissingu.ca [msds.nipissingu.ca]

e 4, assets.thermofisher.com [assets.thermofisher.com]

¢ To cite this document: BenchChem. [Technical Safety & Handling Guide: 3-
(Cyclopropyl)benzyl bromide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1524645/docs#technical-safety-handling-guide-3-
cyclopropyl-benzyl-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1524645?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

